Cas no 827303-18-4 (Acridine, 2,7-dimethoxy-9-[[(4-nitrophenyl)methyl]sulfonyl]-)

Acridine, 2,7-dimethoxy-9-[[(4-nitrophenyl)methyl]sulfonyl]- structure
827303-18-4 structure
Product name:Acridine, 2,7-dimethoxy-9-[[(4-nitrophenyl)methyl]sulfonyl]-
CAS No:827303-18-4
MF:C22H18N2O6S
MW:438.453124523163
CID:685463
PubChem ID:395401

Acridine, 2,7-dimethoxy-9-[[(4-nitrophenyl)methyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Acridine, 2,7-dimethoxy-9-[[(4-nitrophenyl)methyl]sulfonyl]-
    • 2,7-dimethoxy-9-[(4-nitrophenyl)methylsulfonyl]acridine
    • NSC-699937
    • 9-((4-(Hydroxy(oxido)amino)benzyl)sulfonyl)-2,7-dimethoxyacridine
    • DTXSID40327889
    • NCI60_035830
    • NSC699937
    • CHEMBL2000336
    • 2,7-Dimethoxy-9-((4-nitrobenzyl)sulfonyl)acridine
    • 827303-18-4
    • Inchi: InChI=1S/C22H18N2O6S/c1-29-16-7-9-20-18(11-16)22(19-12-17(30-2)8-10-21(19)23-20)31(27,28)13-14-3-5-15(6-4-14)24(25)26/h3-12H,13H2,1-2H3
    • InChI Key: NLVWEJNTBSZBHX-UHFFFAOYSA-N
    • SMILES: COC1=CC2=C(C=C1)N=C3C=CC(=CC3=C2S(=O)(=O)CC4=CC=C(C=C4)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 438.08855747g/mol
  • Monoisotopic Mass: 438.08855747g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 699
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120Ų
  • XLogP3: 4

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